Cas no 2137788-37-3 (3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester)

• Product Name: 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester
• CAS No: 2137788-37-3
• MF: C₁₁H₁₇ClFNO₄
• MW: 281.708386182785
• CID: 5259295
• Update Time: 2025-05-25

3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[2-(chloromethoxy)-1-fluoro-2-oxoethyl]azetidine-1-carboxylate
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester

• Inchi： 1S/C11H17ClFNO4/c1-11(2,3)18-10(16)14-4-7(5-14)8(13)9(15)17-6-12/h7-8H,4-6H2,1-3H3
• InChI Key： BJRDCNHNZUYPFM-UHFFFAOYSA-N
• SMILES： ClCOC(C(C1CN(C(=O)OC(C)(C)C)C1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Additional information on 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester

3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester (CAS No. 2137788-37-3): A Comprehensive Overview

3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester, with the CAS number 2137788-37-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and development. Its unique structural features, including the presence of a fluorine atom and a chloromethyl ester group, contribute to its potential as a versatile intermediate in the synthesis of various pharmacologically active agents.

The< strong>fluoro substitution at the α-position of the azetidine ring introduces a level of electronic and steric modulation that can significantly influence the biological properties of the molecule. Fluorinated compounds are well-known for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. These attributes make< strong>3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester an attractive candidate for further exploration in drug discovery programs.

The< strong>chloromethyl ester functionality in the molecule serves as a reactive handle for further chemical modifications. This group can be readily transformed into other functional moieties such as amides, ureas, or thiols through nucleophilic substitution reactions. Such transformations are crucial in medicinal chemistry for optimizing lead compounds and developing novel therapeutic agents. The presence of both the< strong>fluoro and chloromethyl ester groups makes this compound a valuable building block for constructing complex molecular architectures.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores. Azetidine derivatives have been extensively studied due to their structural similarity to natural amino acids and their ability to mimic peptide-like interactions. The introduction of fluorine into these heterocyclic systems can lead to enhanced binding interactions with biological targets such as enzymes and receptors. This has been particularly relevant in the development of antiviral and anticancer agents.

The< strong>dimethylethoxy carbonyl group in the molecule provides stability against hydrolysis under physiological conditions, ensuring that the reactive functional groups remain intact until they are introduced into a target molecule during synthetic processes. This stability is critical for maintaining the integrity of intermediates during multi-step synthetic routes.

The synthesis of< strong>3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester involves several key steps that highlight its complexity as a chemical entity. The fluorination step is particularly critical and requires precise control to achieve high yields and selectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or electrochemical fluorination, have been employed to introduce the fluorine atom efficiently.

The< strong[chloromethyl ester] group is typically introduced through a reaction with formaldehyde or paraformaldehyde in the presence of an acid catalyst. This step must be carefully monitored to prevent over-esterification or side reactions that could compromise the yield and purity of the final product.

The potential applications of< strong>3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester extend beyond its role as an intermediate in drug synthesis. It has been explored as a precursor for developing novel agrochemicals and materials with specialized properties. The unique combination of functional groups makes it a versatile building block for creating molecules with tailored characteristics.

In academic research, this compound has been utilized in studies aimed at understanding the impact of fluorine substitution on molecular interactions. Computational modeling techniques have been employed to predict how changes in electronic distribution due to fluorination can affect binding affinities and metabolic stability. These studies provide valuable insights into structure-activity relationships (SAR) and guide the design of more effective pharmacological agents.

The pharmaceutical industry has shown considerable interest in< strong[3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester], particularly for its potential use in developing treatments for chronic diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated its efficacy in modulating key biological pathways associated with these conditions. The compound's ability to interact with multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such,< strong[3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester] must undergo extensive characterization before it can be considered for clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm its structure and purity.

The environmental impact of chemical synthesis is also a growing concern in modern drug development. Efforts are being made to optimize synthetic routes for< strong[3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester] to minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into synthetic strategies to ensure sustainability throughout the drug discovery process.

In conclusion,< strong[3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester](CAS No.< strong>2137788-37-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in ongoing research efforts aimed at addressing complex diseases. As scientific understanding continues to evolve, this compound will undoubtedly play a crucial role in shaping future developments within medicinal chemistry.